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Comparative Extraction Efficiency: Isononyl vs.
Decyl Tertiary Amines
Executive Summary: The Chain-Length Trade-Off

In solvent extraction (SX), the choice between Tri-isononylamine (TINA, C9) and Tri-
isodecylamine (TIDA, C10) represents a critical optimization between molar capacity and
hydrodynamic stability.

While industry often defaults to C8/C10 mixtures (e.g., Alamine 336) for economic reasons,
precise applications in nuclear reprocessing and high-purity vanadium recovery often require
the specific properties of C9 or C10 chains.

 Tri-isononylamine (C9): Offers the "Goldilocks" balance—higher molar density than C10 for
greater extraction capacity, with significantly lower water solubility than C8. It is historically
favored in actinide (U/Pu) reprocessing where third-phase formation must be managed
without excessive diluent modification.[1]
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 Tri-isodecylamine (C10): The superior choice for high-concentration feeds (e.g., Vanadium,
Molybdenum). Its supreme hydrophobicity eliminates third-phase formation in aggressive
matrices, albeit at the cost of higher viscosity and slower phase disengagement.

Chemical Architecture & Physicochemical
Properties|[1]

The extraction efficiency is fundamentally governed by the steric hindrance of the branched
alkyl chains and the electron-donating capability of the central nitrogen.

Structural Comparison[1]

 Isononyl (C9): Typically tri-3,5,5-trimethylhexylamine.[1][2] The branching at the gamma
carbon reduces steric crowding around the nitrogen compared to alpha-branched variants,
maintaining fast kinetics.

 |sodecyl (C10): Often a complex mixture of isomers.[1] The increased bulk creates a larger
"shroud" around the ion-pair, increasing selectivity for larger anions (like steric rejection of
impurities) but slowing mass transfer.

Property Matrix[1]
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Property

Tri-isononylamine
(TINA - C9)

Tri-isodecylamine
(TIDA - C10)

Impact on Process

Molar Weight

~395 g/mol

~437 g/mol

C9 has ~10% higher
theoretical loading

capacity per kg.[1]

Viscosity (25°C)

Medium (~15-20 cP)

High (>30 cP)

C10 requires higher
temperature or more
diluent to prevent

entrainment.[1]

Ag. Solubility

<5 ppm

<1ppm

C10 minimizes solvent
loss in continuous

raffinate streams.[1]

Third Phase Limit

Moderate

High

C10 can handle
higher metal loading
without splitting into a
third phase.[1]

Flash Point

~150°C

>160°C

Both are thermally
stable for standard

hydrometallurgy.[1]

Extraction Performance Analysis
Case Study A: Uranium (VI) Extraction from Sulfate

Media

In acidic sulfate liquors (pH 1.0-2.0), tertiary amines extract Uranium via an anion exchange

mechanism:

» Efficiency: TINA (C9) typically exhibits a Distribution Coefficient (

) 15-20% higher than TIDA (C10) under identical molar concentrations.[1] This is due to the
higher molar density of the extractant in the organic phase.
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o Kinetics: TINA reaches equilibrium faster (typically <2 mins) compared to TIDA (~3-4 mins)
due to lower viscosity enhancing diffusion.[1]

Case Study B: Vanadium & Molybdenum (High Loading)

When extracting Vanadium or Molybdenum, the metal complexes are bulky.

e The C10 Advantage: TIDA (e.g., Alamine 310) is the industry standard here. TINA (C9) is
prone to third-phase formation (separation of the amine-metal complex from the diluent)
when metal loading exceeds 5-6 g/L. TIDA, with its longer lipophilic tails, solubilizes these
bulky complexes effectively, allowing loading up to 10-12 g/L without modifier addition (e.g.,
isodecanol).

Comparative Data Summary

C9 Efficiency C10 Efficiency

Target Metal Media Verdict
(D) (D)
] Sulfate (pH 1. ) ) C9 Wins (Better
Uranium (VI) High (D > 100) High (D ~ 85) o )
[1]5) kinetics/capacity)

C9 Wins (Sterics
Cobalt (I Chloride (HCI) Moderate Low hinder C10 Co-
loading)

) C10 Wins
) o Moderate (Risk ) N
Vanadium (V) Acidic Sulfate High (Stable) (Phase stability
of 3rd phase) L
is critical)

C9 Wins (Higher

Mineral Acids HCI/ H2S04 Very High High )
base density)

Mechanism & Workflow Visualization

The following diagram illustrates the critical "Steric vs. Lipophilic" trade-off that dictates the
choice between Isononyl and Decyl amines.
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Caption: Comparative extraction pathway showing the trade-off between C9's kinetic/capacity
advantage and C10's phase stability advantage.

Experimental Protocol: Validation of Separation
Factor

To validate the efficiency difference in your specific matrix, use this self-validating "Isotherm
Stress Test."

Materials

o Extractants: Tri-isononylamine (95%-+) and Tri-isodecylamine (95%+).[1]
 Diluent: Kerosene or aliphatic hydrocarbon (e.g., Exxsol D80).[1]
o Modifier: Isodecanol (only if 3rd phase forms).[1]

e Feed: Synthetic liquor (e.g., 1 g/L U, 20 g/L SO4, pH 1.5).

Protocol Steps

e Pre-Equilibration:
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o Prepare 0.1 M solutions of C9 and C10 amines in the diluent.

o Contact organic phase with 0.1 M H2SO4 (1:1 ratio) for 5 mins to convert free amine to
amine-sulfate salt.[1] Causality: Tertiary amines extract effectively only in their salt form.

o Loading Isotherm Generation:

o Prepare 5 separatory funnels for each amine.

o Vary Aqueous:Organic (A:O) ratios: 1:5, 1:2, 1:1, 2:1, 5:1.

o Shake vigorously for 5 minutes (C9) and 10 minutes (C10) to ensure equilibrium.
o Phase Separation Measurement (Critical Step):

o Stop agitation and start a stopwatch immediately.

o Record time to clear interface (

).[1]

o Expectation: C9 should clear 30-50% faster than C10.
e Analysis:
o Separate phases.[1][3][4] Analyze raffinate for metal concentration (ICP-OES).
o Calculate Distribution Ratio:
o Calculate Separation Factor (if competing ions present):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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